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Executive Summary
This technical guide addresses the current scientific understanding of the antifungal properties

of 1-Deacetylnimbolinin B, a nimbolinin-type limonoid. A comprehensive review of existing

scientific literature reveals a significant gap in the investigation of this specific compound's

antifungal efficacy. While the broader class of limonoids, particularly those isolated from the

Meliaceae family (e.g., Azadirachta indica and Melia toosendan), is known for a range of

bioactive properties including antifungal effects, data specifically pertaining to 1-
Deacetylnimbolinin B is exceptionally scarce. One study qualitatively notes "low antifungal

activity" for this compound, but critically lacks the quantitative data and detailed experimental

protocols necessary for a thorough technical evaluation. Consequently, this document serves to

highlight the current void in research and proposes avenues for future investigation, rather than

providing an in-depth analysis based on robust data.

Introduction to 1-Deacetylnimbolinin B
1-Deacetylnimbolinin B is a naturally occurring tetranortriterpenoid, a class of compounds

also known as limonoids. It has been isolated from the fruits of Melia toosendan, a plant

belonging to the Meliaceae family, which is a rich source of bioactive secondary metabolites.[1]

[2] The general class of limonoids has garnered significant scientific interest due to a wide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12435426?utm_src=pdf-interest
https://www.benchchem.com/product/b12435426?utm_src=pdf-body
https://www.benchchem.com/product/b12435426?utm_src=pdf-body
https://www.benchchem.com/product/b12435426?utm_src=pdf-body
https://www.benchchem.com/product/b12435426?utm_src=pdf-body
https://www.benchchem.com/product/b12435426?utm_src=pdf-body
https://www.medchemexpress.com/1-deacetylnimbolinin-b.html
https://www.researchgate.net/publication/358107498_Limonoids_From_the_Genus_Melia_Meliaceae_Phytochemistry_Synthesis_Bioactivities_Pharmacokinetics_and_Toxicology
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12435426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


array of biological activities, including insecticidal, cytotoxic, and antimicrobial properties.[1][3]

However, the bioactivity of individual limonoids can vary significantly.

Current State of Antifungal Activity Research
A diligent search of scientific databases and literature has yielded very limited information

specifically on the antifungal properties of 1-Deacetylnimbolinin B. The available information

can be summarized as follows:

Qualitative Assessment: A single study that involved the isolation and characterization of two

new limonoids from the fruits of Melia toosendan also reported on the bioactivity of other

isolated compounds, including 1-deacetylnimbolinin B. This study concluded that 1-
deacetylnimbolinin B exhibits "no antibacterial activity and only low antifungal activity".[4]

Lack of Quantitative Data: Crucially, the aforementioned study did not provide any

quantitative data to substantiate the claim of "low antifungal activity".[4] Essential metrics for

evaluating antifungal efficacy, such as Minimum Inhibitory Concentration (MIC) or Minimum

Fungicidal Concentration (MFC) values against specific fungal species, are not available in

the public domain.

General Classification: Some commercial suppliers of chemical compounds may classify 1-
Deacetylnimbolinin B as an "antifungal limonoid".[1][3] This is likely a broad categorization

based on the known properties of the larger limonoid class and should not be interpreted as

evidence of specific, potent activity for this particular compound without supporting

experimental data.

Data Presentation
Due to the absence of quantitative data in the reviewed literature, a structured table

summarizing the antifungal activity of 1-Deacetylnimbolinin B cannot be provided.

Experimental Protocols
Detailed methodologies for key experiments specifically investigating the antifungal properties

of 1-Deacetylnimbolinin B are not available in the current body of scientific literature. To

conduct future research in this area, the following general experimental workflow is proposed:
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Proposed Experimental Workflow for Antifungal
Susceptibility Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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